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Compound of Interest

Compound Name: 2-Aminopropanediamide

Cat. No.: B132164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties of

2-Aminopropanediamide (CAS No: 62009-47-6), an important intermediate in the

pharmaceutical and chemical industries.[1][2][3] This guide consolidates key data, experimental

protocols for synthesis and analysis, and logical workflows to support research and

development activities.

Chemical Identity
2-Aminopropanediamide, also commonly known as 2-aminomalonamide, is an organic

compound with the molecular formula C₃H₇N₃O₂.[4][5][6] It serves as a valuable building block

in organic synthesis, particularly as a reagent for preparing imidazole derivatives and other

complex molecules.[7][8]

IUPAC Name: 2-aminopropanediamide[4]

Synonyms: 2-aminomalonamide, Aminomalonamide, Propanediamide, 2-amino-[4][5][6]

CAS Number: 62009-47-6[1][4][5]

Molecular Formula: C₃H₇N₃O₂[4][5][6]

InChI Key: GFQBSQXXHYLABK-UHFFFAOYSA-N[4][6]
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Physical and Chemical Properties
The physical and chemical properties of 2-Aminopropanediamide are summarized in the

table below. The data is compiled from various chemical databases and supplier specifications.

Note that some values are predicted based on computational models.

Property Value Source

Molecular Weight 117.11 g/mol [1][4]

Appearance
White to off-white or bright

yellow solid
[1][2][6]

Melting Point 180-185 °C / 196 °C [1][5]

Boiling Point
410.1 ± 40.0 °C at 760 mmHg

(Predicted)
[1][5]

Density 1.399 ± 0.06 g/cm³ (Predicted) [1][5]

Solubility
DMSO (Sparingly), Methanol

(Sparingly)
[1]

pKa 9.87 ± 0.70 (Predicted) [5]

LogP (XLogP3) -2.6 [4][5]

Flash Point 201.8 ± 27.3 °C [1][5]

Refractive Index 1.547 / 1.548 [1][5]

Vapor Pressure 6.19E-07 mmHg at 25°C [1]

Purity ~97% [6]

Experimental Protocols
This section details methodologies for the synthesis and characterization of 2-
Aminopropanediamide.

A common laboratory-scale synthesis involves the ammonolysis of an aminomalonic acid ester.

[1][7]
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Materials:

Diethyl 2-aminomalonate (17.5 g)

50% aqueous ammonium chloride solution (22 g)

Deionized water

Reaction flask with reflux condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Accurately weigh 17.5 g of diethyl 2-aminomalonate and 22 g of 50% aqueous ammonium

chloride solution.[1][7]

Combine the reagents in a round-bottom flask equipped with a reflux condenser.[7]

Heat the mixture to 100 °C and maintain at reflux for 2 hours.[1][7]

After the reaction is complete, cool the mixture to room temperature to allow the product to

crystallize.[7]

Separate the solid product by filtration.[1][7]

Dry the collected white solid in a hot air oven at 60 °C for 8 hours to yield 2-

aminomalonamide.[1][7] The reported yield for this method is approximately 87%.[1][7]

Another patented method involves the reaction of 2-chloromalonate with ammonium carbonate

in water at 50-60 °C for 6-8 hours, which is presented as a cost-effective alternative for

industrial production.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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